Cas no 53962-41-7 (21-Carboxylic Acid Triamcinolone Acetonide)

21-Carboxylic Acid Triamcinolone Acetonide structure

53962-41-7 structure

Product Name:21-Carboxylic Acid Triamcinolone Acetonide

CAS No:53962-41-7

Molecular Formula:C₂₄H₂₉O₇F

Molecular Weight:448.48126

CID:826110

21-Carboxylic Acid Triamcinolone Acetonide Properties

Names and Identifiers

- 21-Carboxylic Acid Triamcinolone Acetonide
- (11,16a)- 9-Fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3,20-dioxopregna-1,4-dien-21-oic Acid

Computed Properties

Exact Mass: 448.19000

Experimental Properties

LogP: 2.51110
PSA: 110.13000

21-Carboxylic Acid Triamcinolone Acetonide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AG26275-1mg	(11,16a)- 9-Fluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3,20-dioxopregna-1,4-dien-21-oic Acid	53962-41-7		1mg	$327.00	2024-04-19
TRC	C178550-1mg	21-Carboxylic Acid Triamcinolone Acetonide	53962-41-7		1mg	$ 215.00	2023-09-08

21-Carboxylic Acid Triamcinolone Acetonide Related Literature

1. Mass median particle size determination of an active compound in a binary mixture using near-infrared spectroscopy

Anal. Commun., 1998,35, 133-134
2. Discrete and polymeric organometallic-organic assemblies based on the diarsene complex [(Cp)2Mo2(CO)4(μ,η2-As2)], AgPF6 and N-donor organic molecules†

Mehdi Elsayed Moussa,Jana Schiller,Michael Seidl,Pavel A. Shelyganov,Manfred Scheer New J. Chem., 2021,45, 1800-1804
3. Chemistry of sulfate chloride perhydrates

J. Mater. Chem., 1998,8, 1911-1915
4. Biosynthesis of the piperidine alkaloids: origin of the piperidine nucleus of N-methylisopelletierine

Chem. Commun. (London), 1968, 85-86
5. Sequestration of ruthenium residues via efficient fluorous-enyne termination†

Xuelin Sui,Chenxiao Wang,Will R. Gutekunst Polym. Chem., 2023,14, 3160-3165
6. Differences in the behavior of dicationic and monocationic ionic liquids as revealed by time resolved-fluorescence, NMR and fluorescence correlation spectroscopy†

Debashis Majhi,Sudipta Seth,Moloy Sarkar Phys. Chem. Chem. Phys., 2018,20, 7844-7856
7. Joint Pharmaceutical Analysis Group

Proc. Soc. Anal. Chem., 1972,9, 262-264
8. Inside front cover

Energy Environ. Sci., 2021,14, 530-530
9. 65. The unsaturation and tautomeric mobility of heterocyclic compounds. Part XI. α- and β-Naphthoxazole and 5-bromobenzoxazole derivatives. The ultra-violet absorption spectra of some tautomeric selenazoles

J. Chem. Soc., 1938, 321-329
10. How side chains affect conformation and electrical properties of poly(acrylic acid) in solution?

Xinlu Zhou,Kongshuang Zhao Phys. Chem. Chem. Phys., 2017,19, 20559-20572

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